2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid

• IUPAC Name: 2-(2-methyl-4-nitropyrazol-3-yl)acetic acid
• InChI: InChI=1S/C6H7N3O4/c1-8-4(2-6(10)11)5(3-7-8)9(12)13/h3H,2H2,1H3,(H,10,11)
• InChI Key: PZTSNNQYAWTFND-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)[N+](=O)[O-])CC(=O)O
• Molecular Formula: C6H7N3O4
• Molecular Weight: 185.14 g/mol

Description

2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid, also known as MNPA, is an organic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. MNPA belongs to the class of pyrazole derivatives and is a promising candidate for the development of drugs that can target various diseases.

Mechanism of Action

The mechanism of action of 2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid involves the inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are known to cause inflammation, pain, and fever. 2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid inhibits the COX enzyme, thereby reducing the production of prostaglandins and alleviating the symptoms associated with inflammation, pain, and fever.
Biochemical and Physiological Effects:
2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of various inflammatory mediators, including interleukin-1β, interleukin-6, and tumor necrosis factor-α. 2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid has also been found to reduce the levels of oxidative stress markers, such as malondialdehyde and nitric oxide. Additionally, 2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. 2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid is also stable under various conditions, making it suitable for use in various assays. However, 2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid has some limitations, including its low solubility in water, which can limit its use in certain experiments.

Future Directions

2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid has great potential for further research and development. Some future directions for research include investigating the potential use of 2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid in the treatment of cancer, exploring its effects on various neurological disorders, and optimizing its pharmacological properties. Additionally, further research is needed to better understand the mechanism of action of 2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid and its effects on various biochemical pathways.

Synthesis Methods

The synthesis of 2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid can be achieved using various methods, including the reaction of 1-methyl-4-nitropyrazole with chloroacetic acid in the presence of a base. Another method involves the reaction of 1-methyl-4-nitropyrazole with ethyl chloroacetate in the presence of a catalyst.

Scientific Research Applications

2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. 2-(1-Methyl-4-nitropyrazol-5-yl)acetic acid has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders.